Cas no 1248826-72-3 (4,4-Dimethylpyrrolidine-2,3-dione)

4,4-Dimethylpyrrolidine-2,3-dione is a heterocyclic compound featuring a pyrrolidine-2,3-dione core with two methyl substituents at the 4-position. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its rigid framework and functional groups enable selective modifications, facilitating the development of complex molecules. The compound’s high purity and well-defined chemical properties ensure consistent performance in reactions such as cyclizations, condensations, and nucleophilic additions. Its utility in medicinal chemistry is underscored by its role as a precursor for biologically active compounds, offering researchers a reliable building block for drug discovery and development.
4,4-Dimethylpyrrolidine-2,3-dione structure
1248826-72-3 structure
Product Name:4,4-Dimethylpyrrolidine-2,3-dione
CAS No:1248826-72-3
MF:C6H9NO2
MW:127.141161680222
MDL:MFCD19227761
CID:830516
PubChem ID:55300302
Update Time:2025-10-16

4,4-Dimethylpyrrolidine-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • 4,4-Dimethylpyrrolidine-2,3-dione
    • 2,3-Pyrrolidinedione, 4,4-dimethyl-
    • BCP22066
    • DTXSID30717674
    • AKOS006380099
    • 1248826-72-3
    • YZB82672
    • EN300-247628
    • MDL： MFCD19227761
    • Inchi： 1S/C6H9NO2/c1-6(2)3-7-5(9)4(6)8/h3H2,1-2H3,(H,7,9)
    • InChI Key： DWCPRKSTLNACAZ-UHFFFAOYSA-N
    • SMILES： O=C1C(NCC1(C)C)=O

Computed Properties

  • Exact Mass: 127.063328530g/mol
  • Monoisotopic Mass: 127.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.094±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 198-200 ºC (dichloromethane )
  • Solubility: Dissolution (47 g/l) (25 º C),

4,4-Dimethylpyrrolidine-2,3-dione Pricemore >>

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4,4-Dimethylpyrrolidine-2,3-dione Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1248826-72-3)4,4-Dimethylpyrrolidine-2,3-dione
Order Number:A846791
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:11
Price ($):383.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1248826-72-3)4,4-Dimethylpyrrolidine-2,3-dione
A846791
Purity:99%
Quantity:1g
Price ($):383.0
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